N,N'-Dimethyl-1,5-pentanediamine, dihydrochloride

• Molecular Formula: C7H20Cl2N2
• Molecular Weight: 203.15 g/mol
• IUPAC Name: N,N'-dimethylpentane-1,5-diamine;dihydrochloride
• InChI: InChI=1S/C7H18N2.2ClH/c1-8-6-4-3-5-7-9-2;;/h8-9H,3-7H2,1-2H3;2*1H
• InChI Key: BWPCQRWVZBUSEY-UHFFFAOYSA-N
• Canonical SMILES: CNCCCCCNC.Cl.Cl

Description

N,N’-Dimethyl-1,5-pentanediamine, dihydrochloride is an organic compound with the molecular formula C7H20Cl2N2. It is a derivative of 1,5-pentanediamine, where both nitrogen atoms are substituted with methyl groups. This compound is commonly used in various chemical and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

N,N’-Dimethyl-1,5-pentanediamine can be synthesized through the amination of pentanal. The reaction involves the use of excess dimethylamine and hydrochloric acid as reagents. The process typically requires controlled conditions to ensure the desired product is obtained with high purity .

Industrial Production Methods

In industrial settings, the production of N,N’-Dimethyl-1,5-pentanediamine, dihydrochloride involves large-scale chemical reactors where the reaction conditions are meticulously controlled. The use of catalysts and optimized reaction parameters ensures efficient production with minimal by-products .

Chemical Reactions Analysis

Types of Reactions

N,N’-Dimethyl-1,5-pentanediamine, dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amine oxides.

Reduction: It can be reduced to form primary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) are employed in substitution reactions.

Major Products Formed

Oxidation: Amine oxides.

Reduction: Primary amines.

Substitution: Various substituted amines depending on the nucleophile used.

Scientific Research Applications

N,N’-Dimethyl-1,5-pentanediamine, dihydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of enzyme mechanisms and as a substrate in biochemical assays.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of surfactants, corrosion inhibitors, and other industrial chemicals

Mechanism of Action

The mechanism of action of N,N’-Dimethyl-1,5-pentanediamine, dihydrochloride involves its interaction with molecular targets such as enzymes and receptors. The compound can act as a ligand, binding to specific sites on proteins and altering their activity. This interaction can modulate various biochemical pathways, leading to the observed effects .

Comparison with Similar Compounds

Similar Compounds

1,5-Pentanediamine: The parent compound without methyl substitutions.

N,N-Dimethyl-1,5-pentanediamine: Similar structure but without the dihydrochloride form.

Cadaverine (1,5-diaminopentane): A naturally occurring polyamine with similar chemical properties.

Uniqueness

N,N’-Dimethyl-1,5-pentanediamine, dihydrochloride is unique due to its dual methyl substitutions on the nitrogen atoms, which confer distinct chemical reactivity and physical properties compared to its analogs. This makes it particularly useful in specific industrial and research applications .